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Compound of Interest

Compound Name: GR 64349

Cat. No.: B10855664

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vivo effects of GR 64349, a potent
and selective tachykinin NK-2 receptor agonist, on smooth muscle contraction. The information
presented is collated from various preclinical studies and is intended to serve as a
comprehensive resource for researchers in pharmacology and related fields.

Core Compound Profile: GR 64349

GR 64349 is a well-characterized pharmacological tool used to investigate the roles of the
tachykinin NK-2 receptor in physiological and pathophysiological processes. It exhibits high
selectivity for the NK-2 receptor over NK-1 and NK-3 receptors, making it a valuable agent for
elucidating receptor-specific functions. Its in vivo activity has been demonstrated across
various smooth muscle tissues, including those of the gastrointestinal and urinary tracts.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of GR 64349's activity on
smooth muscle as reported in the literature.

Table 1: In Vitro Potency and Affinity of GR 64349
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. Tissuel/Cell
Parameter Species . Value Reference
Line
EC50 Rat Colon 3.7 nM
Detrusor Muscle
EC50 Human ) 74 nM
Strips
Urethral Smooth
EC50 Human 150 nM
Muscle
CHO cells
pEC50 (IP-1 _
) Human expressing NK2 9.10+£0.16 [1]
Accumulation)
receptors
) CHO cells
pPEC50 (Calcium )
Human expressing NK2 9.27 £ 0.26 [1]
Response)
receptors
CHO cells
pEC50 (cCAMP ]
) Human expressing NK2 10.66 + 0.27 [1]
Synthesis)
receptors
NK2 Receptors
pKi Human (radioligand 7.77 £0.10
binding)
NK1 Receptors
pKi Human (radioligand <5

binding)

Table 2: In Vivo Dose-Response Effects of GR 64349 on Bladder and Colorectal Pressure in
Rats
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Route of
o . Dose Range Effect Reference
Administration

Dose-related increase

Intravenous (1V) 0.01 - 10 pg/kg )
in bladder pressure
Dose-related increase
Subcutaneous (SC) 1 - 300 pg/kg )
in bladder pressure
Increase in colorectal
Subcutaneous (SC) 100 - 300 pg/kg

pressure

Signaling Pathway of GR 64349-Induced Smooth
Muscle Contraction

GR 64349 exerts its effects by activating tachykinin NK-2 receptors, which are G-protein
coupled receptors (GPCRSs). The primary signaling cascade initiated by NK-2 receptor
activation in smooth muscle cells involves the Gg/11 family of G-proteins. This leads to the
activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-
bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds
to its receptors on the sarcoplasmic reticulum, triggering the release of intracellular calcium
(Ca2+). The elevated cytosolic Ca2+ levels, in conjunction with DAG-mediated activation of
protein kinase C (PKC), lead to the phosphorylation of myosin light chain and subsequent
smooth muscle contraction.
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Caption: Signaling pathway of GR 64349-induced smooth muscle contraction.
Experimental Protocols

In Vivo Assessment of Bladder and Colorectal Motility in
Anesthetized Rats

This protocol describes a common method for evaluating the prokinetic effects of GR 64349 on
the lower urinary and gastrointestinal tracts in vivo.

1. Animal Model:
e Species: Adult female Sprague-Dawley or Wistar rats.

e Anesthesia: Urethane (1.2 g/kg, subcutaneous) is commonly used as it preserves many
autonomic reflexes. Alternatively, ketamine-xylazine can be used.

2. Surgical Preparation and Instrumentation:
o A midline abdominal incision is made to expose the urinary bladder.

o A catheter is inserted into the dome of the bladder for pressure measurement and fluid
infusion.

o For colorectal motility, a balloon-catheter is inserted into the rectum.

e Pressure transducers are connected to the catheters to record intravesical and colorectal
pressure.

3. Experimental Procedure:

o The bladder is filled with saline at a constant rate (e.g., 0.04-0.12 mL/min) to elicit rhythmic
voiding contractions.

e Abaseline period of stable contractions is established.
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e GR 64349 is administered intravenously (IV) or subcutaneously (SC) in escalating doses.

» Changes in the frequency, amplitude, and duration of bladder and colorectal contractions are
recorded and analyzed.
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Caption: Experimental workflow for in vivo assessment of GR 64349.
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In Vitro Assessment of Smooth Muscle Contraction
Using an Organ Bath

This protocol outlines the methodology for studying the direct contractile effects of GR 64349
on isolated smooth muscle strips.

1. Tissue Preparation:

o Smooth muscle tissues (e.g., colon, bladder detrusor) are dissected from euthanized animals
(e.g., rats, guinea pigs).

e The tissue is cut into longitudinal or circular strips of appropriate size.
2. Organ Bath Setup:

» Each tissue strip is mounted in an organ bath chamber containing a physiological salt
solution (e.g., Krebs solution) maintained at 37°C and aerated with 95% 02 / 5% CO2.

» One end of the strip is fixed, and the other is connected to an isometric force transducer.
« An optimal resting tension (preload) is applied to the tissue.

3. Experimental Procedure:

e The tissue is allowed to equilibrate for a period (e.g., 60 minutes) with regular washing.

e The viability of the tissue is confirmed by inducing a contraction with a standard agent (e.g.,
potassium chloride, carbachol).

e A cumulative concentration-response curve is generated by adding increasing
concentrations of GR 64349 to the organ bath.

e The contractile response (increase in tension) is recorded and plotted against the drug
concentration to determine parameters like EC50 and Emax.
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Caption: Experimental workflow for in vitro smooth muscle contraction assay.
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Conclusion

GR 64349 is a valuable pharmacological tool for investigating the role of the tachykinin NK-2
receptor in smooth muscle physiology. Its high selectivity and potent in vivo activity make it
suitable for a range of preclinical studies. The data and protocols presented in this guide offer a
comprehensive resource for researchers designing and interpreting experiments aimed at
understanding the complex mechanisms of smooth muscle contraction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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